Cas no 942010-96-0 (1-(3-chlorophenyl)-3-{5-4-(2-methoxyphenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea)

• Product name: 1-(3-chlorophenyl)-3-{5-4-(2-methoxyphenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea
• CAS No: 942010-96-0
• MF: C₂₃H₂₄ClN₅O₃S
• MW: 485.986362457275
• CID: 6349712
• PubChem ID: 16897426

1-(3-chlorophenyl)-3-{5-4-(2-methoxyphenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-{5-4-(2-methoxyphenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea
• 942010-96-0
• AKOS024640285
• F2333-0451
• 1-(3-chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea
• 1-(3-chlorophenyl)-3-(5-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-4-methylthiazol-2-yl)urea
• 1-(3-chlorophenyl)-3-[5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl]urea

• Inchi： 1S/C23H24ClN5O3S/c1-15-20(33-23(25-15)27-22(31)26-17-7-5-6-16(24)14-17)21(30)29-12-10-28(11-13-29)18-8-3-4-9-19(18)32-2/h3-9,14H,10-13H2,1-2H3,(H2,25,26,27,31)
• InChI Key： JXMZMNREOKTEIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1=NC(C)=C(C(N2CCN(C3C=CC=CC=3OC)CC2)=O)S1)=O

Computed Properties

• Exact Mass: 485.1288385g/mol
• Monoisotopic Mass: 485.1288385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 4.2

Additional information on 1-(3-chlorophenyl)-3-{5-4-(2-methoxyphenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea

1-(3-Chlorophenyl)-3-{5-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea: A Comprehensive Overview

1-(3-Chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea, with the CAS number 942010-96-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including a chlorophenyl group, a piperazine ring, and a thiazole moiety, which collectively contribute to its potential therapeutic applications.

The synthesis of 1-(3-chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea involves a multi-step process that typically includes the formation of the piperazine ring, the introduction of the chlorophenyl and methoxyphenyl substituents, and the final coupling with the thiazole moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both research and development purposes.

In terms of its pharmacological properties, 1-(3-chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea has been studied for its potential as an anticonvulsant and neuroprotective agent. Preclinical studies have shown that this compound exhibits significant activity in reducing seizure frequency and duration in animal models of epilepsy. Additionally, it has demonstrated neuroprotective effects by mitigating oxidative stress and inflammation in neuronal cells.

The mechanism of action of 1-(3-chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea is not yet fully elucidated, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of GABAergic neurotransmission, which plays a crucial role in inhibiting neuronal excitability. Another potential mechanism involves the interaction with ion channels, such as voltage-gated sodium channels (VGSCs), which are key targets for anticonvulsant drugs.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its potential as an anticonvulsant and neuroprotective agent, 1-(3-chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea has also shown promise in other therapeutic areas. For instance, recent studies have explored its anti-inflammatory properties in models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress may make it a valuable candidate for treating these conditions.

In conclusion, 1-(3-chlorophenyl)-3-{5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl}urea (CAS 942010-96-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted pharmacological profile make it an attractive target for further research and development. As clinical trials progress and more data become available, this compound may emerge as a valuable addition to the arsenal of treatments for various neurological and inflammatory disorders.